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Compound of Interest

Compound Name: DS08210767

Cat. No.: B1192653

An Objective Comparison of Composite Pole Designs for Advanced Structural Applications

This guide provides a comprehensive benchmark analysis of the novel composite pole design,
designated DS08210767, against other leading composite alternatives. The data presented is
derived from standardized testing protocols to ensure objective and directly comparable results.
This document is intended for researchers, engineers, and materials scientists involved in the
selection and application of advanced composite materials for infrastructure and other
structural applications.

Comparative Performance Data

The performance of DS08210767 was evaluated against two common alternative composite
pole designs: a standard Pultruded Fiber-Reinforced Polymer (FRP) Pole and a Centrifugally
Cast Glass-Fiber Reinforced Polymer (GFRP) Pole. Key performance indicators are
summarized below.
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DS08210767 Centrifugally
Performance ] Pultruded FRP
_ (Hybrid Cast GFRP Test Standard
Metric ] Pole
Composite) Pole
Ultimate Flexural ASTM D1036
117 95 105 N
Strength (MPa) (modified)
Flexural Modulus ASTM D1036
10.27 8.5 9.8 N
(GPa) (modified)
Weight for 12m
150 185 170 N/A
Pole (kg)
Water Absorption
<0.1 <05 <0.3 ASTM D570
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Experimental Protocols

The data presented in this guide were obtained through rigorous adherence to established

testing standards to ensure accuracy and reproducibility.

Full-Scale Flexural Strength Testing

The ultimate flexural strength and stiffness of the poles were determined using a modified

version of the ASTM D1036-99 standard, originally developed for wood poles.[1][2]

e Setup: The pole is fixed at its base to simulate an in-ground embedment of 10% of its length
plus 0.6 meters.[1][2]

o Loading: A perpendicular load is applied at a distance of 0.6 meters from the top of the pole.

[1] The load is increased at a controlled rate until structural failure.
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o Measurements: Load and deflection are continuously measured throughout the test to
calculate the flexural strength and modulus.[2]

Material Coupon Testing

To characterize the intrinsic properties of the composite materials, coupon tests were
conducted.

o Tensile Testing (ISO 527-4): Specimens were cut from the poles and subjected to tensile
loads to determine tensile strength, strain, and modulus of elasticity.[3]

o Flexural Testing (Three-Point Bend): Small coupon specimens were tested to evaluate the
flexural properties of the material itself.[1]

Fire Resistance Testing

Fire resistance was evaluated based on the ASTM D635 standard. This test assesses the rate
of burning and the self-extinguishing properties of the composite materials when exposed to a
controlled flame.

Accelerated Aging

To simulate long-term environmental exposure, pole sections were subjected to accelerated
aging in a weathering chamber. This process involves cycles of intense UV radiation, humidity,
and temperature changes to mimic decades of outdoor service.[4]

Visualized Workflows and Relationships

The following diagrams illustrate the testing workflow and the hierarchical relationship of
composite pole properties.
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Caption: Workflow for Comparative Testing of Composite Poles.
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Caption: Factors Influencing Composite Pole Performance.

Discussion

The data indicates that the DS08210767 design exhibits superior performance in key areas,
particularly in its ultimate flexural strength and its resilience in accelerated aging tests. Its
hybrid composite structure contributes to a lighter weight compared to the other designs, which
has significant implications for transportation and installation logistics.[4][5] The enhanced fire
resistance and low water absorption suggest a high degree of durability and low maintenance
requirements over the pole's lifespan.[5][6]

In contrast, while both the pultruded and centrifugally cast poles offer robust performance and
are significant improvements over traditional materials like wood and steel, they show
comparatively lower mechanical strength and greater susceptibility to simulated long-term
environmental degradation.[4][5] Composite poles, in general, provide engineered solutions
that can be designed to withstand extreme loads and environmental conditions.[6] Their
lightweight nature and resistance to rot, corrosion, and pests make them a compelling
alternative to traditional materials.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1192653?utm_src=pdf-custom-synthesis
https://pdfs.semanticscholar.org/dbdf/9fb72024b8e79e6bd9060db3ab097f3350e7.pdf
https://www.youtube.com/watch?v=nQVl1xibd5E
https://pmc.ncbi.nlm.nih.gov/articles/PMC8658435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8658435/
https://content.ampp.org/materials-performance/article-split/63/10/16/95650/Composite-Poles-The-Future-of-Resilient-Utility
https://compositemachinery.com/applications/poles/
https://www.resilient-structures.com/insights/composite-utility-poles-a-high-performance-solution/
https://www.benchchem.com/product/b1192653#benchmarking-ds08210767-against-other-composite-pole-designs
https://www.benchchem.com/product/b1192653#benchmarking-ds08210767-against-other-composite-pole-designs
https://www.benchchem.com/product/b1192653#benchmarking-ds08210767-against-other-composite-pole-designs
https://www.benchchem.com/product/b1192653#benchmarking-ds08210767-against-other-composite-pole-designs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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